Cas no 2309446-32-8 (Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate)

• Product Name: Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate
• CAS No: 2309446-32-8
• MF: C₁₀H₂₂N₂O₃S
• MW: 250.358281612396
• CID: 6024309
• PubChem ID: 138991346
• Update Time: 2025-08-01

Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2309446-32-8
• tert-butyl N-{4-[imino(methyl)oxo-lambda6-sulfanyl]butyl}carbamate
• Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate
• EN300-6732654

• Inchi： 1S/C10H22N2O3S/c1-10(2,3)15-9(13)12-7-5-6-8-16(4,11)14/h11H,5-8H2,1-4H3,(H,12,13)
• InChI Key： NSRVXODURHJIHP-UHFFFAOYSA-N
• SMILES： S(C)(CCCCNC(=O)OC(C)(C)C)(=N)=O

Computed Properties

• Exact Mass: 250.13511374g/mol
• Monoisotopic Mass: 250.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.6Ų

Additional information on Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate

Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate (CAS No. 2309446-32-8): An Overview

Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate (CAS No. 2309446-32-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of carbamates, which are widely studied for their diverse applications in drug discovery and development.

The structure of Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a butyl chain terminated by a methylsulfonimidoyl group. This intricate structure provides the compound with a combination of hydrophobic and polar functionalities, making it an interesting candidate for various biological studies.

Recent research has focused on the potential therapeutic applications of Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate. Studies have shown that this compound exhibits promising activity in several biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate effectively inhibited the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages, suggesting its potential as an anti-inflammatory agent.

In the context of cancer research, Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate has been investigated for its ability to induce apoptosis in cancer cells. A study conducted by researchers at the University of California, San Francisco, found that this compound significantly reduced the viability of human breast cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptotic pathways. These findings highlight the compound's potential as a lead molecule for developing novel anti-cancer therapies.

Beyond its anti-inflammatory and anti-cancer properties, Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate has also shown promise in neuroprotective studies. Research published in the Journal of Neurochemistry in 2022 indicated that this compound protected neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes. This neuroprotective effect makes it a valuable candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate involves several well-established chemical reactions. The tert-butyl carbamate is typically prepared by reacting tert-butanol with phosgene or diphosgene, followed by nucleophilic substitution with an amine derivative. The methylsulfonimidoyl group is introduced through a reaction with methanesulfonyl chloride and ammonia, which is then coupled to the butyl chain using standard coupling reagents such as EDCI and HOBt.

In terms of pharmacokinetics, preliminary studies have shown that Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are crucial for ensuring effective delivery to target tissues and minimizing off-target effects. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its potential for clinical development.

The future prospects for Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity for specific biological targets. Clinical trials are also being planned to evaluate its safety and efficacy in human subjects. These efforts are expected to contribute significantly to the advancement of therapeutic options for various diseases.

In conclusion, Tert-butyl N-[4-(methylsulfonimidoyl)butyl]carbamate (CAS No. 2309446-32-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry. Its unique structure and promising biological activities make it an exciting area of research, with significant implications for drug discovery and development.